cis-2-[2-(4-Methoxyphenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid

• IUPAC Name: (1R,2R)-2-[2-(4-methoxyphenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C16H20O4/c1-20-13-8-6-11(7-9-13)15(17)10-12-4-2-3-5-14(12)16(18)19/h6-9,12,14H,2-5,10H2,1H3,(H,18,19)/t12-,14-/m1/s1
• InChI Key: ATDGHJHJVSRJFS-TZMCWYRMSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)CC2CCCCC2C(=O)O
• Isomeric SMILES: COC1=CC=C(C=C1)C(=O)C[C@H]2CCCC[C@H]2C(=O)O
• Molecular Formula: C16H20O4
• DSSTOX Substance ID: DTXSID80641374
• Molecular Weight: 276.33 g/mol
• CAS RN: 736136-34-8

Description

“Cis-2-[2-(4-Methoxyphenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid” is a chemical compound with the molecular formula C16H20O4. It has a molecular weight of 276.33 g/mol. This compound has attracted attention in the field of scientific research.

Molecular Structure Analysis

The InChI code for this compound is 1S/C16H20O4/c1-20-15-5-3-2-4-13 (15)14 (17)10-11-6-8-12 (9-7-11)16 (18)19/h2-5,11-12H,6-10H2,1H3, (H,18,19)/t11-,12+. This code provides a detailed description of the molecule’s structure.

Physical And Chemical Properties Analysis

This compound has a predicted boiling point of 449.9±15.0 °C and a predicted density of 1.152±0.06 g/cm3. The pKa value is predicted to be 4.93±0.25.

Scientific Research Applications

Monitoring of Pyrethroid Metabolites

Pyrethroid metabolites, including similar compounds to cis-2-[2-(4-Methoxyphenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid, are major metabolites of synthetic pyrethroids like permethrin and cypermethrin. A study by Arrebola et al. (1999) developed a method for the determination of these metabolites in human urine. This approach is crucial for assessing exposure to pyrethroids and understanding their impact on human health (Arrebola, Martínez-vidal, Fernandez-Gutiérrez, & Akhtar, 1999).

Photochemistry of Cyclohexane Carboxylic Acids

Brown (1964) explored the photochemistry of similar cyclohexane carboxylic acids. Photolysis of their acyl azides in cyclohexane leads to the formation of isocyanates and other products. This research is vital for understanding the photochemical behaviors of these compounds, which can have implications in various chemical processes (Brown, 1964).

Inhibition of Angiotensin Converting Enzyme

Turbanti et al. (1993) synthesized monoamidic derivatives of similar cyclohexanedicarboxylic acids and evaluated their inhibitory activity against angiotensin-converting enzyme (ACE). These compounds, designed as potential ACE inhibitors, suggest the therapeutic potential of cyclohexanedicarboxylic acid derivatives in treating cardiovascular diseases (Turbanti et al., 1993).

Anaerobic Degradation of Naphthalene

Weyrauch et al. (2017) investigated the conversion of cis-2-carboxycyclohexylacetyl-CoA in the downstream pathway of anaerobic naphthalene degradation. This study provides insights into the microbial degradation pathways of polycyclic aromatic hydrocarbons, which is crucial for bioremediation efforts (Weyrauch et al., 2017).

Structural Studies of Cyclohexane Derivatives

Chan et al. (1991) conducted structural studies on derivatives of cis,cis-cyclohexane-1,3,5-tricarboxylic acid. These studies, involving NMR spectroscopy and X-ray crystallography, help in understanding the structural properties of cyclohexane derivatives, which is vital for their application in materials science and drug design (Chan et al., 1991).